Cas no 6973-54-2 (9h-purine-9-ethanol, 6-chloro-, acetate)
6973-54-2 structure
Product Name:9h-purine-9-ethanol, 6-chloro-, acetate
CAS No:6973-54-2
MF:C9H9ClN4O2
MW:240.64636015892
CID:862871
PubChem ID:237019
Update Time:2025-04-19
9h-purine-9-ethanol, 6-chloro-, acetate Chemical and Physical Properties
Names and Identifiers
-
- 9h-purine-9-ethanol, 6-chloro-, acetate
- 2-(6-chloropurin-9-yl)ethyl acetate
- 1-acetoxy-2-(6-chloro-purin-9-yl)-ethane
- 2-(6-Chlor-9H-purin-9-yl)-aethyl-acetat
- 2-(6-chloro-9h-purin-9-yl)ethyl acetate
- AC1L5XW2
- AC1Q3S06
- AG-K-98111
- AR-1C8243
- CTK5D1145
- NSC40221
-
- Inchi: 1S/C9H9ClN4O2/c1-6(15)16-3-2-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3
- InChI Key: WABGFEVHJMMOIL-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)N(C=N2)CCOC(C)=O
Computed Properties
- Exact Mass: 258.05213
- Monoisotopic Mass: 240.0414032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 101.13
- LogP: 1.04280
9h-purine-9-ethanol, 6-chloro-, acetate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
6973-54-2 (9h-purine-9-ethanol, 6-chloro-, acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent